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Compound of Interest

3-(Chlorosulfonyl)-4-
Compound Name:
methoxybenzoic acid

CAS No.: 50803-29-7

Cat. No.: B1587561

Get Quote

\ J

CAS Number: 50803-29-7 Molecular Formula: CsH7CIOsS Molecular Weight: 250.66 g/mol
IUPAC Name: 3-(Chlorosulfonyl)-4-methoxybenzoic acid[1][2]

Part 1: Molecular Architecture & Electronic Theory
Electronic Structure & Reactivity Indices

The unique reactivity of 3-(chlorosulfonyl)-4-methoxybenzoic acid arises from the interplay
between the electron-donating methoxy group (-OCHs) and the strongly electron-withdrawing
chlorosulfonyl group (-SO2Cl) and carboxylic acid (-COOH).

 Hammett Electronic Effects: The methoxy group at position 4 exerts a strong resonance
donating effect (

), significantly enriching the

-electron density of the aromatic ring. However, the chlorosulfonyl group at position 3 is a
potent electron-withdrawing group (
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), creating a localized electrophilic center at the sulfur atom.

» Frontier Molecular Orbitals (FMO):

o LUMO (Lowest Unoccupied Molecular Orbital): Concentrated primarily on the sulfur atom
of the -SO2CI group. This dictates that nucleophilic attack (e.g., by amines) will occur
preferentially at the sulfonyl center rather than the carbonyl carbon of the carboxylic acid.

o HOMO (Highest Occupied Molecular Orbital): Distributed across the aromatic ring,
modulated by the methoxy oxygen lone pairs.

Chemoselectivity Principles

The molecule possesses two electrophilic sites. Theoretical modeling and empirical data
establish a clear hierarchy of reactivity:

» Sulfonyl Chloride (-SO2CI): Highly reactive toward nucleophiles (amines, alcohols) via an

-like mechanism at sulfur. The leaving group ability of chloride (
) combined with the high positive character of sulfur makes this the primary reaction site.

o Carboxylic Acid (-COOH): Significantly less reactive toward nucleophilic substitution without
prior activation (e.g., conversion to acid chloride or coupling agents).

Implication for Synthesis: Derivatization strategies can selectively target the sulfonamide
formation while leaving the carboxylic acid intact for subsequent transformations.

Part 2: Physicochemical Profile

The following data summarizes the physical and chemical properties derived from experimental
benchmarks and predictive modeling (ACD/Labs, EPI Suite).
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Property Value | Range Note
White to off-white crystalline )
Appearance ) Hygroscopic
solid
Melting Point 175°C — 180°C (Predicted) Decomposes upon melting
Boiling Point ~428°C (at 760 mmHg) Theoretical extrapolation
) High density due to
Density 1.56 £ 0.1 g/cm3 ;
sulfur/chlorine
) Slightly stronger than p-anisic
pKa (Acid) 3.8-4.0 (COOH) )
acid due to -SO2Cl
LogP 1.85 (Predicted) Moderate lipophilicity

N Soluble in DMSO, DMF, ] N
Solubility ] Moisture Sensitive
EtOAc; Hydrolyzes in Water

Part 3: Synthetic Utility & Reactivity Pathways

The following diagram illustrates the divergent reactivity pathways available to this scaffold.
The "Chemoselective Node" highlights the ability to differentiate between the sulfonyl and

carbonyl centers.
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Figure 1: Chemoselective reactivity pathways. Note the high selectivity for amine coupling at

the sulfonyl group.
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Part 4: Experimental Protocols
Synthesis of 3-(Chlorosulfonyl)-4-methoxybenzoic Acid

Objective: Preparation from p-anisic acid via electrophilic aromatic substitution. Scale:
Laboratory (10g — 50g scale).

Reagents:
¢ 4-Methoxybenzoic acid (p-Anisic acid) [CAS: 100-09-4][3]
e Chlorosulfonic acid (

) [Excess, acts as solvent & reagent]

e Thionyl chloride (
) [Optional, for activating COOH if bis-chloride is desired]
Protocol:

e Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, a pressure-
equalizing addition funnel, and a gas outlet connected to a dilute NaOH scrubber (to
neutralize HCI gas).

e Charging: Charge Chlorosulfonic acid (5.0 equiv) into the flask. Cool to 0-5°C using an ice-
salt bath.

o Addition: Slowly add p-Anisic acid (1.0 equiv) portion-wise over 30 minutes. Critical: Maintain
temperature <10°C to prevent uncontrolled exotherms.

o Reaction: Remove the ice bath. Allow the mixture to warm to room temperature, then heat to
60°C for 2—-3 hours. The evolution of HCI gas indicates reaction progress.

e Quench (Hazardous Step): Cool the reaction mixture to room temperature. Pour the reaction
mass slowly and carefully onto crushed ice (10x weight of acid) with vigorous stirring.

o Safety Note: This step is highly exothermic. Do not add ice to the acid; always add acid to

ice.
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« Isolation: The product precipitates as a white/off-white solid. Filter immediately using a
sintered glass funnel.

 Purification: Wash the filter cake with ice-cold water (3x) to remove residual sulfuric acid. Dry
under high vacuum over

. Do not heat while wet to avoid hydrolysis.

Handling & Stability

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).
 Stability: The compound hydrolyzes rapidly in moist air to form the sulfonic acid derivative.
e Monitoring: Check purity via HPLC (dry solvent system) or *H-NMR (in DMSO-ds or CDCIs).

o NMR Diagnostic: Look for the disappearance of the carboxylic proton if esterified, or shifts
in the aromatic region relative to p-anisic acid (deshielding at pos. 2 due to SO2ClI).

Part 5: Synthesis Workflow Visualization
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Drying:
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(Avoid Heat)
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Figure 2: Step-by-step synthesis workflow for the chlorosulfonation of p-anisic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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